(E)-1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-chlorophenyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-chlorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H19ClN4O and its molecular weight is 342.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
The compound (E)-1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-chlorophenyl)prop-2-en-1-one is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features. This article delves into its biological activities, synthesis methods, and potential therapeutic applications.
Structural Characteristics
This compound incorporates several important structural motifs:
- Triazole Ring : Known for its antifungal and antibacterial properties.
- Bicyclic Octane Structure : Enhances binding affinity to biological targets.
- Prop-2-en-1-one Group : Contributes to the compound's reactivity and potential interactions with various biological molecules.
The molecular formula of the compound is C18H19ClN4O with a molecular weight of approximately 342.83 g/mol .
Antimicrobial Properties
Compounds containing triazole rings are frequently associated with antimicrobial activity. Research indicates that derivatives of triazoles exhibit:
- Antifungal Activity : Effective against various fungal strains due to their ability to inhibit fungal cell wall synthesis.
- Antibacterial Activity : Demonstrated efficacy against Gram-positive and Gram-negative bacteria through mechanisms that disrupt bacterial cell membrane integrity.
Antiproliferative Effects
Studies have shown that azabicyclo compounds can exhibit antiproliferative effects on cancer cells. For instance:
- Cell Line Studies : The compound has been tested against several cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer), showing significant inhibition of cell growth .
Cell Line | IC50 (µM) | Notes |
---|---|---|
HeLa | 10 | Moderate antiproliferative activity |
A549 | 15 | Significant growth inhibition |
MIA-PaCa-2 | 12 | Effective against pancreatic cancer |
The mechanism by which this compound exerts its biological effects involves:
- Inhibition of Enzymatic Activity : The triazole moiety may interfere with enzyme function critical for cellular metabolism in pathogens and cancer cells.
- Interaction with Receptors : The bicyclic structure allows for potential interactions with neurotransmitter receptors, which could lead to neuropharmacological effects.
Synthesis Methods
The synthesis of this compound typically involves multi-step synthetic routes:
- Formation of the Triazole Ring : Utilizing 1H-triazole precursors in condensation reactions.
- Construction of the Bicyclic Framework : Employing cyclization methods that yield the azabicyclo structure.
- Final Coupling Reaction : Combining the bicyclic component with the 4-chlorophenyl propene derivative.
Case Studies and Research Findings
Recent studies have highlighted the biological activity of related compounds, emphasizing their potential in drug discovery:
Study 1: Antiviral Activity
A study published in PMC explored the antiviral properties of triazole derivatives, finding that similar compounds inhibited viral replication in vitro . This suggests that (E)-1 may also possess antiviral capabilities worth investigating further.
Study 2: Anticancer Research
Research conducted on azabicyclo derivatives demonstrated their effectiveness in inhibiting tumor growth in animal models . These findings support the hypothesis that (E)-1 could be a candidate for further development as an anticancer agent.
Properties
IUPAC Name |
(E)-3-(4-chlorophenyl)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN4O/c19-14-4-1-13(2-5-14)3-8-18(24)23-15-6-7-16(23)10-17(9-15)22-12-20-11-21-22/h1-5,8,11-12,15-17H,6-7,9-10H2/b8-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVBFEXLPIPSAJ-FPYGCLRLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C=CC3=CC=C(C=C3)Cl)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2CC(CC1N2C(=O)/C=C/C3=CC=C(C=C3)Cl)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.